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Compound of Interest

Compound Name: 4-Tert-butylbenzenesulfonic acid

Cat. No.: B1267422

Application Notes and Protocols for 4-tert-
butylbenzenesulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling and storage of 4-tert-
butylbenzenesulfonic acid. Adherence to these protocols is crucial to ensure a safe
laboratory environment and maintain the integrity of the chemical.

Quantitative Data Summary

The following table summarizes the key quantitative data for 4-tert-butylbenzenesulfonic
acid.
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Property Value Citation(s)
Chemical Formula C10H1403S [1112][3]
Molecular Weight 214.28 g/mol [1][3]
Appearance White to light yellow solid [2]

N Soluble in polar solvents such
Solubility [2]
as water and alcohols.

Storage Class 11 - Combustible Solids [3]

) ) Strong acids, Strong bases,
Incompatible Materials o
Strong oxidizing agents.

Note: Specific permissible exposure limits (PELS) or threshold limit values (TLVs) for 4-tert-
butylbenzenesulfonic acid were not found in the reviewed literature. It is recommended to
handle it with care in a well-ventilated area, following the general safety protocols for corrosive
solids.

Experimental Protocols

2.1. Personal Protective Equipment (PPE)

Before handling 4-tert-butylbenzenesulfonic acid, all personnel must be equipped with the
appropriate PPE.

o Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
splashes.

o Hand Protection: Use chemical-resistant gloves. Butyl or nitrile gloves are recommended for
handling acids.[4] Always inspect gloves for any signs of degradation or perforation before
use.

« Body Protection: A lab coat or chemical-resistant apron should be worn over personal
clothing. For larger quantities or in case of a significant risk of splashing, chemical-resistant
coveralls are recommended.
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» Footwear: Closed-toe shoes are required in any laboratory setting where this chemical is
handled.

2.2. Handling Protocol

4-tert-butylbenzenesulfonic acid is a corrosive solid and should be handled with caution.[2]

e Preparation:

o Ensure that a safety shower and an eyewash station are readily accessible and in good
working order.

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation of any dust or vapors.

o Have spill control materials, such as a neutralizing agent (sodium bicarbonate) and
absorbent pads, available in the immediate work area.

o Dispensing:

o When transferring the solid, use a scoop or spatula to avoid direct contact.

o Avoid generating dust. If the solid is in a fine powder form, handle it with extra care.

o Close the container tightly immediately after use to prevent absorption of moisture and
contamination.

e General Precautions:

[¢]

Avoid contact with skin and eyes.

Do not inhale dust.

[e]

o

Do not eat, drink, or smoke in the area where the chemical is handled or stored.

[¢]

Wash hands thoroughly after handling.

2.3. Storage Protocol
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Proper storage is essential to maintain the stability of 4-tert-butylbenzenesulfonic acid and to
prevent hazardous situations.

» Container: Store in the original, tightly sealed container.

e Location: Keep in a cool, dry, and well-ventilated area.[2]

e Incompatibilities: Store away from incompatible materials such as strong acids, strong
bases, and oxidizing agents.

e Labeling: Ensure the container is clearly labeled with the chemical name and any relevant
hazard warnings.

2.4. Spill and Emergency Procedures

In the event of a spill or accidental exposure, follow these procedures immediately.

« Small Spil:

o Alert others in the immediate area.

o Wearing appropriate PPE, cover the spill with a neutralizing agent such as sodium
bicarbonate.

o Once the fizzing has stopped, carefully scoop the mixture into a designated waste
container.

o Clean the spill area with soap and water.

o

Dispose of the waste according to institutional and local regulations.

e Large Spill:

o Evacuate the area immediately.

o Alert your supervisor and the institutional safety office.

o Prevent entry into the affected area.
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o Allow trained emergency response personnel to handle the cleanup.

e Personnel Exposure:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical
attention.

o Skin Contact: Immediately flush the affected area with plenty of water for at least 15
minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

o Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with
water and give them a small amount of water to drink. Seek immediate medical attention.

Workflow and Logic Diagrams

The following diagrams illustrate the key workflows for safe handling and emergency
procedures.
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Caption: Workflow for the safe handling of 4-tert-butylbenzenesulfonic acid.
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Caption: Emergency response protocol for a 4-tert-butylbenzenesulfonic acid spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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